Cas no 151655-69-5 (4H-1-Benzopyran-4,7(8H)-dione,5-hydroxy-6,8,8-trimethyl-2-phenyl-)

4H-1-Benzopyran-4,7(8H)-dione,5-hydroxy-6,8,8-trimethyl-2-phenyl- Properties

Names and Identifiers

• 4H-1-Benzopyran-4,7(8H)-dione,5-hydroxy-6,8,8-trimethyl-2-phenyl-
• 5-hydroxy-6,8,8-trimethyl-2-phenylchromene-4,7-dione
• Q27106339
• SCHEMBL13034005
• desmotumotin B
• LMPK12111508
• SCHEMBL3545108
• Dasytrichone
• DTXSID40331880
• 5-hydroxy-6,8,8-trimethyl-2-phenyl-chromene-4,7-dione
• CHEBI:4327
• C10035
• CHEMBL191819
• 151655-69-5
• 5-hydroxy-6,8,8-trimethyl-2-phenyl-7,8-dihydro-4H-chromene-4,7-dione
• +Expand

• InChIKey： VOEVEGYLKQKGLZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16O4/c1-10-15(20)14-12(19)9-13(11-7-5-4-6-8-11)22-17(14)18(2,3)16(10)21/h4-9,20H,1-3H3
• SMILES： C1=CC=C(C2=CC(=O)C3=C(C(C(C(=C3O)C)=O)(C)C)O2)C=C1

Computed Properties

• Exact Mass: 296.10488
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 296.105
• Heavy Atom Count: 22
• Complexity: 640
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• Refractive Index: 1.627
• Boiling Point: 473.3°C at 760 mmHg
• Flash Point: 173.6°C
• Density: 1.3